Ionomycin calcium salt

Specification

• Description: Ionomycin is a calcium ionophore originally isolated from S. conglobatus. It induces intracellular calcium mobilization in X. laevis oocytes when used at a concentration of 5 µM. Ionomycin (5 µM) induces the formation of neutrophil extracellular traps (NETs) in isolated human neutrophils. Ionomycin in combination with phorbol 12-myristate 13-acetate (PMA;) has commonly been used to induce the proliferation and activation of T cells, as well as to stimulate cytokine production in macrophages, in vitro.; Antibiotic that acts as a potent and selective calcium ionophore; more effective than A23187. Ionomycin binds Ca2+ in the 7.0-9.5 pH range with the resulting complex exhibiting intense UV absorption. Ionomycin Calcium is a polyether antibiotic obtained from Streptomyces conglobatus by solvent extraction. It is different from other antibiotics of its class as it absorbs UV light at 300nm maximum. Gram-positive antibiotic.; Ionomycin : a Ca++ ionophore
• CAS No.: 56092-82-1
• Molecular Formula: C41H72CaO9
• Molecular Weight: 749.1 g/mol
• IUPAC Name: calcium;(4R,6S,8S,10Z,12R,14R,16E,18R,19R,20S,21S)-19,21-dihydroxy-22-[(2S,5S)-5-[(2R,5S)-5-[(1R)-1-hydroxyethyl]-5-methyloxolan-2-yl]-5-methyloxolan-2-yl]-4,6,8,12,14,18,20-heptamethyl-11-oxido-9-oxodocosa-10,16-dienoate
• Standard InChI: InChI=1S/C41H72O9.Ca/c1-25(21-29(5)34(43)24-35(44)30(6)22-27(3)20-26(2)14-15-38(46)47)12-11-13-28(4)39(48)31(7)36(45)23-33-16-18-41(10,49-33)37-17-19-40(9,50-37)32(8)42;/h11,13,24-33,36-37,39,42-43,45,48H,12,14-23H2,1-10H3,(H,46,47);/b13-11+,34-24-;/t25-,26-,27+,28-,29-,30+,31+,32-,33+,36+,37-,39-,40+,41+;/m1./s1
• Standard InChI Key: MERVBOMMKAULKQ-WYGBAUISSA-N
• Isomeric SMILES: C[C@H](CCC(=O)O)C[C@H](C)C[C@H](C)C(=O)/C=C(/[C@H](C)C[C@H](C)C/C=C/[C@@H](C)[C@H]([C@@H](C)[C@H](C[C@@H]1CC[C@@](O1)(C)[C@H]2CC[C@@](O2)(C)[C@@H](C)O)O)O)\O.[Ca]
• SMILES: CC(CCC(=O)[O-])CC(C)CC(C)C(=O)C=C(C(C)CC(C)CC=CC(C)C(C(C)C(CC1CCC(O1)(C)C2CCC(O2)(C)C(C)O)O)O)[O-].[Ca+2]
• Canonical SMILES: CC(CCC(=O)O)CC(C)CC(C)C(=O)C=C(C(C)CC(C)CC=CC(C)C(C(C)C(CC1CCC(O1)(C)C2CCC(O2)(C)C(C)O)O)O)O.[Ca]
• Appearance: White to pale yellow crystalline solid.